2-benzylmalic acid
2-benzylmalic acid
2-Benzyl-2-hydroxybutanedioic acid, also known as alpha-benzylmalic acid or 2-benzylmalate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Benzyl-2-hydroxybutanedioic acid is soluble (in water) and a weakly acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
16947-49-2
VCID:
VC0092667
InChI:
InChI=1S/C11H12O5/c12-9(13)7-11(16,10(14)15)6-8-4-2-1-3-5-8/h1-5,16H,6-7H2,(H,12,13)(H,14,15)
SMILES:
C1=CC=C(C=C1)CC(CC(=O)O)(C(=O)O)O
Molecular Formula:
C11H12O5
Molecular Weight:
224.21 g/mol
2-benzylmalic acid
CAS No.: 16947-49-2
Main Products
VCID: VC0092667
Molecular Formula: C11H12O5
Molecular Weight: 224.21 g/mol
| CAS No. | 16947-49-2 |
|---|---|
| Product Name | 2-benzylmalic acid |
| Molecular Formula | C11H12O5 |
| Molecular Weight | 224.21 g/mol |
| IUPAC Name | 2-benzyl-2-hydroxybutanedioic acid |
| Standard InChI | InChI=1S/C11H12O5/c12-9(13)7-11(16,10(14)15)6-8-4-2-1-3-5-8/h1-5,16H,6-7H2,(H,12,13)(H,14,15) |
| Standard InChIKey | ZNAJIKYTBCGAQQ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC(CC(=O)O)(C(=O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC(CC(=O)O)(C(=O)O)O |
| Description | 2-Benzyl-2-hydroxybutanedioic acid, also known as alpha-benzylmalic acid or 2-benzylmalate, belongs to the class of organic compounds known as phenylpropanoic acids. Phenylpropanoic acids are compounds with a structure containing a benzene ring conjugated to a propanoic acid. 2-Benzyl-2-hydroxybutanedioic acid is soluble (in water) and a weakly acidic compound (based on its pKa). |
| Synonyms | 2-benzylmalic acid alpha-benzylmalic acid |
| PubChem Compound | 152197 |
| Last Modified | Nov 11 2021 |
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